N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C18H17N3O4/c1-23-14-9-5-6-10-15(14)24-12-16(22)19-18-21-20-17(25-18)11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,19,21,22)
• InChI Key: MZISWSDRZLOXFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC2=NN=C(O2)CC3=CC=CC=C3
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(2-methoxyphenoxy)acetamide is a chemical compound that has gained attention for its potential applications in scientific research. This compound is also known as BODIPY-FL-AM and has been used in various biochemical and physiological studies.

Mechanism Of Action

The mechanism of action of N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(2-methoxyphenoxy)acetamide involves its ability to bind to and enter cells. Once inside the cell, the compound is cleaved by esterases, releasing the fluorescent dye. The dye then binds to intracellular components, allowing for visualization and analysis.
Biochemical and Physiological Effects:
N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(2-methoxyphenoxy)acetamide has been shown to have minimal toxicity and does not interfere with cellular processes. It has been used to label various intracellular components, including lipid droplets, autophagosomes, and lysosomes. This compound has also been used to study the uptake and metabolism of fatty acids in cells.

Advantages And Limitations For Lab Experiments

One advantage of using N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(2-methoxyphenoxy)acetamide in lab experiments is its ability to label cells without interfering with cellular processes. It is also a stable compound that can be stored for extended periods. However, one limitation is that it requires cleavage by esterases to release the fluorescent dye, which may limit its use in certain applications.

Future Directions

There are several future directions for research related to N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(2-methoxyphenoxy)acetamide. One direction is to develop new derivatives of this compound with improved properties, such as increased stability or enhanced fluorescence. Another direction is to explore the use of this compound in vivo, as it has primarily been used in vitro. Additionally, this compound could be used in combination with other probes to study complex cellular processes. Finally, further research could be done to explore the potential therapeutic applications of N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(2-methoxyphenoxy)acetamide.

Synthesis Methods

The synthesis of N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(2-methoxyphenoxy)acetamide involves the condensation of 5-benzyl-1,3,4-oxadiazole-2-carboxylic acid with 2-(2-methoxyphenoxy)acetyl chloride in the presence of triethylamine. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-2-(2-methoxyphenoxy)acetamide has been used in various scientific research applications, including fluorescence microscopy, flow cytometry, and in vitro assays. This compound is a fluorescent dye that can be used to label cells and tissues, allowing for visualization and analysis of cellular processes. It has also been used as a probe for lipid droplets and as a tool for studying autophagy.